Cas no 2172226-45-6 (2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanoyl-2-oxopiperazin-1-yl}acetic acid)

• Product Name: 2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanoyl-2-oxopiperazin-1-yl}acetic acid
• CAS No: 2172226-45-6
• MF: C₂₅H₂₇N₃O₇
• MW: 481.49778676033
• CID: 6194271
• PubChem ID: 165512592
• Update Time: 2025-05-25

2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanoyl-2-oxopiperazin-1-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanoyl-2-oxopiperazin-1-yl}acetic acid
• 2-{4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methoxypropanoyl]-2-oxopiperazin-1-yl}acetic acid
• EN300-1546069
• 2172226-45-6

• Inchi： 1S/C25H27N3O7/c1-34-21(24(32)28-11-10-27(14-23(30)31)22(29)13-28)12-26-25(33)35-15-20-18-8-4-2-6-16(18)17-7-3-5-9-19(17)20/h2-9,20-21H,10-15H2,1H3,(H,26,33)(H,30,31)
• InChI Key： ZKVGPHUJVGODEY-UHFFFAOYSA-N
• SMILES： O(C(NCC(C(N1CC(N(CC(=O)O)CC1)=O)=O)OC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 481.18490021g/mol
• Monoisotopic Mass: 481.18490021g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 784
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 126Ų

Additional information on 2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanoyl-2-oxopiperazin-1-yl}acetic acid

Comprehensive Analysis of 2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanoyl-2-oxopiperazin-1-yl}acetic acid (CAS No. 2172226-45-6)

In the rapidly evolving field of pharmaceutical chemistry and peptide synthesis, 2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanoyl-2-oxopiperazin-1-yl}acetic acid (CAS No. 2172226-45-6) has emerged as a compound of significant interest. This molecule, often abbreviated as Fmoc-protected amino acid derivative, plays a pivotal role in solid-phase peptide synthesis (SPPS), a technique widely utilized in drug discovery and biotechnology. The Fmoc group is a cornerstone in modern peptide chemistry due to its stability and ease of removal under mild conditions, making it indispensable for researchers.

The structural complexity of 2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanoyl-2-oxopiperazin-1-yl}acetic acid highlights its versatility. The presence of the piperazine ring and methoxypropanoyl moiety enhances its applicability in designing peptide-based therapeutics, particularly for targeting GPCRs (G-protein-coupled receptors) and enzyme inhibitors. Recent studies have explored its potential in developing anticancer peptides and antimicrobial agents, aligning with the growing demand for novel therapeutics in precision medicine.

From a synthetic perspective, the CAS No. 2172226-45-6 compound is often sought after for its role in Fmoc-based SPPS protocols. Researchers frequently inquire about its solubility in organic solvents like DMF or DCM, as well as its compatibility with automated peptide synthesizers. These queries reflect the compound's relevance in high-throughput screening and combinatorial chemistry, where efficiency and yield are critical. Additionally, its stability under microwave-assisted synthesis conditions has been a topic of recent investigations, addressing the need for faster and greener synthetic routes.

The pharmaceutical industry's shift toward peptide-based drugs has further amplified interest in 2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanoyl-2-oxopiperazin-1-yl}acetic acid. With over 60 peptide therapeutics approved by the FDA and hundreds in clinical trials, this compound's role in peptide conjugation and linker chemistry cannot be overstated. Its application in ADC (antibody-drug conjugate) development is another area of exploration, particularly for optimizing drug payloads and improving pharmacokinetics.

Beyond therapeutics, CAS No. 2172226-45-6 is also relevant in material science, where peptide-derived polymers are gaining traction for biomedical engineering. For instance, its incorporation into hydrogel matrices has been studied for controlled drug release systems, a hot topic in regenerative medicine. This interdisciplinary appeal underscores the compound's adaptability across multiple research domains.

In conclusion, 2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanoyl-2-oxopiperazin-1-yl}acetic acid represents a critical building block in modern chemistry. Its applications span from peptide therapeutics to advanced biomaterials, addressing key challenges in drug delivery and molecular design. As research continues to uncover new functionalities, this compound is poised to remain at the forefront of innovation in life sciences.